Cas no 811812-60-9 (2-(piperidin-4-yl)methylpyrimidine)

• Product Name: 2-(piperidin-4-yl)methylpyrimidine
• CAS No: 811812-60-9
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• MDL: MFCD11656693
• CID: 704368
• PubChem ID: 45934294
• Update Time: 2024-10-27

2-(piperidin-4-yl)methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-4-ylmethyl)pyrimidine
• Pyrimidine, 2-(4-piperidinylmethyl)-
• 2-(piperidin-4-yl)methylpyrimidine
• 2-(4-Piperidinylmethyl)pyrimidine (ACI)
• 2-Piperidin-4-ylmethylpyrimidine
• SCHEMBL5688150
• MFCD11656693
• EN300-1848289
• 2-[(Piperidin-4-yl)methyl]pyrimidine
• 811812-60-9
• 2-(4-Piperidylmethyl)pyrimidine
• DTXSID30672951
• AKOS006344797
• CCG-210042
• DB-346307
• HMJKACKDXHDGSM-UHFFFAOYSA-N
• AC8410
• CS-0105367
• 2-piperidin-4-ylmethyl-pyrimidine
• SY262962

• MDL： MFCD11656693
• Inchi： 1S/C10H15N3/c1-4-12-10(13-5-1)8-9-2-6-11-7-3-9/h1,4-5,9,11H,2-3,6-8H2
• InChI Key： HMJKACKDXHDGSM-UHFFFAOYSA-N
• SMILES： N1C(CC2CCNCC2)=NC=CC=1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines